Cas no 14208-08-3 (1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide)

• Product Name: 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide
• CAS No: 14208-08-3
• MF: C₁₄H₁₈Br₂N₂
• MW: 374.11412191391
• CID: 158279
• PubChem ID: 203361
• Update Time: 2025-10-29

1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1,1'-(1,4-butanediyl)bis-, bromide (1:2)
• 1-(4-pyridin-1-ium-1-ylbutyl)pyridin-1-ium,dibromide
• butylidene-1,4-dipyridinium dibromide
• G.L. 104
• P.M. 374
• Pyridinium,1,1'-tetramethylenebis-,dibromide
• Pyridinium, 1,1'-tetramethylenebis-, dibromide
• DTXSID40931329
• 1,4-Tetramethylen-bis-(pyridinium)-dibromid [German]
• 1-(4-pyridin-1-ium-1-ylbutyl)pyridin-1-ium;dibromide
• 1,4-bis(pyridinium)-butane dibromide
• 1,1'-Tetramethylenebis(pyridinium bromide)
• EN300-111176
• CHEMBL1088018
• 1-[4-(pyridin-1-ium-1-yl)butyl]pyridin-1-iumdibromide
• 1,4-Tetramethylen-bis-(pyridinium)-dibromid
• CS-0222458
• 1-[4-(pyridin-1-ium-1-yl)butyl]pyridin-1-ium dibromide
• 1,1'-(Butane-1,4-diyl)di(pyridin-1-ium) dibromide
• C14H18Br2N2
• 14208-08-3
• 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide

• Inchi： 1S/C14H18N2.2BrH/c1-3-9-15(10-4-1)13-7-8-14-16-11-5-2-6-12-16;;/h1-6,9-12H,7-8,13-14H2;2*1H/q+2;;/p-2
• InChI Key： OZXBTPBFHBTLJM-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]1(C=CC=CC=1)CCCC[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 371.98400
• Monoisotopic Mass: 371.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 7.76000
• LogP: -4.25000

1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide

Comprehensive Overview of 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide (CAS No. 14208-08-3)

1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide (CAS No. 14208-08-3) is a quaternary ammonium compound with significant applications in various scientific and industrial fields. This compound, characterized by its dual pyridinium groups linked by a butyl chain, exhibits unique physicochemical properties that make it valuable in materials science, biomedical research, and catalysis. Its structure, featuring positively charged nitrogen atoms, enables interactions with anionic species, rendering it useful in ion exchange and molecular recognition applications.

In recent years, the demand for functionalized pyridinium salts like 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide has surged due to their role in green chemistry and sustainable materials. Researchers are increasingly exploring its potential in ionic liquids, where its high thermal stability and tunable solubility are advantageous. Additionally, its antimicrobial properties have sparked interest in pharmaceutical formulations and surface coatings, aligning with the global focus on hygiene and infection control.

The synthesis of CAS No. 14208-08-3 typically involves the quaternization of pyridine derivatives with dibromoalkanes, a process optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure. Its dibromide counterion enhances solubility in polar solvents, facilitating its use in aqueous-phase reactions. This adaptability has led to its incorporation in nanotechnology for designing smart materials and drug delivery systems.

From an industrial perspective, 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide is gaining traction in electrolyte formulations for energy storage devices, including batteries and supercapacitors. Its ability to stabilize electrochemical interfaces makes it a candidate for next-generation renewable energy solutions. Moreover, its fluorescence properties are being investigated for sensing applications, particularly in environmental monitoring and bioimaging.

Safety and handling of CAS No. 14208-08-3 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment. While not classified as hazardous under typical conditions, its ionic nature necessitates careful storage to prevent moisture absorption. Regulatory compliance ensures its safe use in cosmetics and agrochemicals, where it serves as a stabilizer or bioactive agent.

In conclusion, 1-4-(pyridin-1-ium-1-yl)butylpyridin-1-ium dibromide exemplifies the versatility of pyridinium-based compounds in modern science. Its multifaceted applications—from advanced materials to healthcare innovations—underscore its relevance in addressing contemporary challenges. As research progresses, this compound is poised to play a pivotal role in emerging technologies, cementing its status as a cornerstone of molecular engineering.